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molecular formula C5H8O3S B121603 But-3-yn-1-yl methanesulfonate CAS No. 72486-09-0

But-3-yn-1-yl methanesulfonate

Cat. No. B121603
CAS RN: 72486-09-0
M. Wt: 148.18 g/mol
InChI Key: APJYYFNGGGLDJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08093229B2

Procedure details

A solution of 3-but-1-ynol (5.62 g, 80.2 mmol.) and Et3N (14.5 mL, 104 mmol) in DCM (40 mL) was treated with MsCl (7.48 mL, 96.2 mmol) at 0° C. for 10 min. Work-up (water; sat. aq. NaHCO3), drying (Na2SO4), and concentration gave the title compound as a pale orange oil. 1H NMR (CDCl3) δ 4.32 (t, 2H), 3.07 (s, 3H), 2.67 (td, 2H), 2.09 (t, 2H).
Name
3-but-1-ynol
Quantity
5.62 g
Type
reactant
Reaction Step One
Name
Et3N
Quantity
14.5 mL
Type
reactant
Reaction Step One
Name
MsCl
Quantity
7.48 mL
Type
reactant
Reaction Step One
Name
DCM
Quantity
40 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH:1]#[C:2][CH:3]([OH:5])C.CCN(CC)CC.[CH3:13][S:14](Cl)(=[O:16])=[O:15].[C:18]([O-])(O)=O.[Na+]>C(Cl)Cl.O>[CH2:3]([O:5][S:14]([CH3:13])(=[O:16])=[O:15])[CH2:2][C:1]#[CH:18] |f:3.4|

Inputs

Step One
Name
3-but-1-ynol
Quantity
5.62 g
Type
reactant
Smiles
C#CC(C)O
Name
Et3N
Quantity
14.5 mL
Type
reactant
Smiles
CCN(CC)CC
Name
MsCl
Quantity
7.48 mL
Type
reactant
Smiles
CS(=O)(=O)Cl
Name
DCM
Quantity
40 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
drying
CONCENTRATION
Type
CONCENTRATION
Details
(Na2SO4), and concentration

Outcomes

Product
Name
title compound
Type
product
Smiles
C(CC#C)OS(=O)(=O)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.